Cas no 1155128-15-6 (4-bromo-1-methyl-1H-pyrrole-2-carboxylic acid amide)

• Product Name: 4-bromo-1-methyl-1H-pyrrole-2-carboxylic acid amide
• CAS No: 1155128-15-6
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• CID: 2073644
• PubChem ID: 43411153
• Update Time: 2025-04-21

4-bromo-1-methyl-1H-pyrrole-2-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-methyl-1H-pyrrole-2-carboxylic acid amide
• VRSVVBLXMYZMRD-UHFFFAOYSA-N
• AKOS009087024
• 4-BROMO-1-METHYL-1H-PYRROLE-2-CARBOXAMIDE
• 1155128-15-6
• SCHEMBL13835030
• 4-bromo-1-methylpyrrole-2-carboxamide

• Inchi： 1S/C6H7BrN2O/c1-9-3-4(7)2-5(9)6(8)10/h2-3H,1H3,(H2,8,10)
• InChI Key： VRSVVBLXMYZMRD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(N)=O)N(C)C=1

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 48Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives 2-heteroaryl carboxamides